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Compound of Interest

Compound Name: 1H-Indene, 2,7-dimethyl-

Cat. No.: B15416452 Get Quote

An In-Depth Technical Guide to the Physical and Chemical Properties of Dimethylindene

Isomers for Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the physical and chemical

properties of dimethylindene isomers, with a primary focus on the more extensively

documented 4,7-dimethyl-1H-indene due to the limited availability of data for 2,7-

dimethylindene. This document is intended for researchers, scientists, and professionals in

drug development who require detailed information on this class of compounds. The guide

includes a summary of physical and chemical properties, experimental protocols for synthesis,

and visualizations of the synthetic workflow.

Core Compound: 4,7-Dimethyl-1H-indene
4,7-Dimethyl-1H-indene is an aromatic hydrocarbon with a bicyclic structure, consisting of a

benzene ring fused to a cyclopentene ring, with methyl groups attached at the 4th and 7th

positions.[1] Its saturated analog is 4,7-dimethylindane.[2]

Physical and Chemical Properties
The known physical and chemical properties of 4,7-dimethyl-1H-indene and its saturated

analog, 4,7-dimethylindane, are summarized in the tables below for easy comparison.

Table 1: Physical Properties of 4,7-Dimethyl-1H-indene
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Property Value Source

CAS Number 6974-97-6 [1]

Molecular Formula C₁₁H₁₂ [1][3]

Molecular Weight 144.21 g/mol [1]

Boiling Point 230°C [4]

Density 0.998 g/cm³ [4]

Flash Point 87°C [4]

Appearance Colorless to light yellow liquid [4]

Storage
Sealed in dry, Room

Temperature
[4]

Table 2: Physical Properties of 4,7-Dimethylindane

Property Value Source

CAS Number 6682-71-9

Molecular Formula C₁₁H₁₄ [5]

Molecular Weight 146.23 g/mol

Solubility

Insoluble in water; Soluble in

non-polar solvents like hexane

and toluene.

[2]

Experimental Protocols
Synthesis of 4,7-Dimethyl-1H-indene
A general procedure for the synthesis of 4,7-dimethyl-1H-indene involves the reaction of

cyclopentadiene with 2,5-hexanedione.[4]

Materials:
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Sodium filaments

Dry methanol

Freshly distilled cyclopentadiene

2,5-hexanedione

Water

Dilute hydrochloric acid

Petroleum ether

Anhydrous magnesium sulfate

Argon (for inert atmosphere)

Procedure:

Under an argon atmosphere, press sodium filaments (426 mmol) into a three-necked flask.

Slowly add approximately 100 mL of dry methanol until the sodium is completely dissolved.

Add freshly distilled cyclopentadiene (260 mmol) and 2,5-hexanedione (170 mmol).

Stir the reaction mixture for 24 hours. The formation of bubbles should be observed.

After the reaction is complete, quench the reaction by adding 50 mL of water.

Remove the methanol solvent via steam distillation.

Neutralize the pH of the reaction solution with dilute hydrochloric acid.

Extract the aqueous phase three times with 200 mL of petroleum ether.

Combine the organic phases, dry over anhydrous magnesium sulfate, and filter.

Remove the solvent by rotary evaporation to obtain a dark brown liquid.
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Purify the liquid by vacuum distillation, collecting the fraction at 76-80 °C and 4 mmHg

pressure. The final product is a yellow oily liquid.[4]

Spectroscopic Characterization
Databases indicate the availability of the following spectral information for 4,7-dimethyl-1H-

indene:

Mass Spectrometry (GC-MS): Available in the NIST Mass Spectrometry Data Center.[1][3]

Infrared (IR) Spectra: Vapor phase IR spectra are available.[1]

Detailed spectral data should be accessed from the respective databases for research

purposes.

Mandatory Visualizations
The following diagrams illustrate the synthesis workflow for 4,7-dimethyl-1H-indene.

Reactants

Reaction and Workup Purification Final Product

Cyclopentadiene

Reaction
(24h, Argon)2,5-Hexanedione

Sodium Methoxide
(from Na in Methanol)

Quench with Water Steam Distillation Neutralize with HCl Extract with
Petroleum Ether Dry with MgSO4 Rotary Evaporation Vacuum Distillation

(76-80°C, 4 mmHg) 4,7-Dimethyl-1H-indene

Click to download full resolution via product page

Synthesis workflow for 4,7-dimethyl-1H-indene.
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Structural relationship between indene and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15416452#physical-and-chemical-properties-of-2-7-
dimethylindene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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